Cas no 2171179-20-5 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid
• CAS No: 2171179-20-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5814530
• PubChem ID: 165808107
• Update Time: 2025-06-26

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid
• 2171179-20-5
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylbenzoic acid
• EN300-1512699

• Inchi： 1S/C28H28N2O5/c1-3-8-24(26(31)29-25-15-18(27(32)33)14-13-17(25)2)30-28(34)35-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-15,23-24H,3,8,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： ZFCDLQAFGWXZHV-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(NC1C=C(C(=O)O)C=CC=1C)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid

Recent Advances in the Study of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid (CAS: 2171179-20-5)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid (CAS: 2171179-20-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the primary areas of investigation has been the role of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid in peptide synthesis. Researchers have demonstrated its efficacy as a protecting group for amino acids, particularly in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a key component of this compound, offers advantages such as stability under basic conditions and ease of removal under mild conditions. Recent studies have optimized the use of this compound to enhance the yield and purity of synthetic peptides, which are increasingly important in the development of peptide-based therapeutics.

In addition to its applications in peptide synthesis, this compound has shown promise in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a scaffold for designing inhibitors of proteases involved in inflammatory diseases. The study utilized molecular docking and kinetic assays to demonstrate the compound's ability to bind selectively to the active sites of target enzymes, thereby inhibiting their activity. These findings open new avenues for the development of anti-inflammatory drugs with improved specificity and reduced side effects.

Another significant advancement is the exploration of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid in targeted drug delivery systems. Researchers have functionalized nanoparticles with this compound to enhance their binding affinity for specific cell surface receptors. A recent Nature Communications article reported the successful use of such nanoparticles in delivering chemotherapeutic agents to cancer cells with high precision, minimizing off-target effects. This approach holds great potential for improving the efficacy and safety of cancer treatments.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and stability under physiological conditions need to be addressed. Ongoing research is focused on optimizing synthetic routes and exploring alternative derivatives to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylbenzoic acid (CAS: 2171179-20-5) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, enzyme inhibition, and targeted drug delivery underscore its potential to contribute to the development of next-generation therapeutics. Continued research and innovation in this area are likely to yield further breakthroughs, paving the way for novel treatments for a range of diseases.